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An In-depth Technical Guide to 1-(tert-
Butoxycarbonyl)-5-chloroindole
For Researchers, Scientists, and Drug Development Professionals

Abstract
1-(tert-Butoxycarbonyl)-5-chloroindole, also known as N-Boc-5-chloroindole, is a pivotal

synthetic intermediate in medicinal chemistry and drug discovery. The strategic placement of a

chlorine atom on the indole scaffold and the presence of the tert-butoxycarbonyl (Boc)

protecting group on the indole nitrogen make it a versatile building block for the synthesis of a

wide range of biologically active molecules. The Boc group serves to modulate the reactivity of

the indole ring, enabling selective functionalization at other positions. This guide provides a

comprehensive overview of its molecular structure, IUPAC nomenclature, physicochemical

properties, a detailed experimental protocol for its synthesis, and its applications in the

development of novel therapeutics.

Molecular Structure and Nomenclature
1-(tert-Butoxycarbonyl)-5-chloroindole is a derivative of indole, a bicyclic aromatic

heterocycle. A chlorine atom is substituted at the C5 position of the benzene ring, and a tert-
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butoxycarbonyl (Boc) group is attached to the nitrogen atom (N1) of the pyrrole ring. This N-

protection is crucial for directing subsequent chemical transformations.

IUPAC Name: tert-butyl 5-chloro-1H-indole-1-carboxylate[1][2]

Synonyms: 1-Boc-5-chloroindole, N-Boc-5-chloroindole, tert-butyl 5-chloroindole-1-

carboxylate[1][2]

Chemical Structure:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b162684?utm_src=pdf-body-img
https://www.benchchem.com/product/b162684?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162684?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. 1-(TERT-BUTOXYCARBONYL)-5-CHLOROINDOLE& | 129822-48-6
[amp.chemicalbook.com]

2. alfa-chemistry.com [alfa-chemistry.com]

To cite this document: BenchChem. [Molecular structure and IUPAC nomenclature of 1-(tert-
Butoxycarbonyl)-5-chloroindole]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b162684#molecular-structure-and-iupac-
nomenclature-of-1-tert-butoxycarbonyl-5-chloroindole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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